Cas no 15458-61-4 (9-Oxabicyclo[3.3.1]nonane-2,6-diol)
15458-61-4 structure
Product Name:9-Oxabicyclo[3.3.1]nonane-2,6-diol
9-Oxabicyclo[3.3.1]nonane-2,6-diol Chemical and Physical Properties
Names and Identifiers
-
- 9-Oxabicyclo[3.3.1]nonane-2,6-diol
- 9-Oxabicyclo(3.3.1)nonane-2,6-diol
- EU-0002266
- 15458-61-4
- AKOS001600507
- SR-01000406440
- SIZKKURETCQUKI-UHFFFAOYSA-N
- SCHEMBL15103116
- 9-oxa-bicyclo[3.3.1]nonane-2,6-diol
- DTXSID30935018
- NS00052842
- A901511
- Oprea1_199004
- EINECS 239-478-2
- SR-01000406440-1
-
- Inchi: 1S/C8H14O3/c9-5-1-3-7-6(10)2-4-8(5)11-7/h5-10H,1-4H2
- InChI Key: SIZKKURETCQUKI-UHFFFAOYSA-N
- SMILES: O1C2CCC(C1CCC2O)O
Computed Properties
- Exact Mass: 158.09432
- Monoisotopic Mass: 158.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7A^2
- XLogP3: 0
Experimental Properties
- Density: 1.258
- Boiling Point: 325.3°Cat760mmHg
- Flash Point: 150.6°C
- Refractive Index: 1.544
- PSA: 49.69
9-Oxabicyclo[3.3.1]nonane-2,6-diol Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
15458-61-4 (9-Oxabicyclo[3.3.1]nonane-2,6-diol) Related Products
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- 17454-48-7(Cyclohexano-15-crown-5, mixture of cis andtrans)
- 19752-84-2(oxan-3-ol)
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